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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Mohs hardness of dawsonite,

a mineral of increasing interest in various scientific and industrial fields. The following sections

detail the physical and chemical properties of dawsonite, with a specific focus on its hardness,

and outline the standard methodologies for its determination.

Introduction to Dawsonite
Dawsonite is a sodium aluminum carbonate hydroxide mineral with the chemical formula

NaAlCO₃(OH)₂.[1][2][3] It was first identified in 1874 at the McGill University campus in

Montreal, Canada, and is named after the Canadian geologist Sir John William Dawson.[2][3]

[4] Dawsonite typically crystallizes in the orthorhombic system, forming as acicular or bladed

crystals that often appear as radial aggregates or encrustations.[1][4][5] The mineral is typically

colorless to white and possesses a vitreous to silky luster.[4][5]

Mohs Hardness of Dawsonite
The Mohs hardness of dawsonite is consistently reported as 3 on the Mohs scale.[2][3][4][5][6]

[7] This places it in the same hardness category as calcite. A Mohs hardness of 3 indicates that

dawsonite is a relatively soft mineral.[1] It can be scratched by a copper coin (hardness ~3.5)

but can scratch a fingernail (hardness ~2.5).

Physical and Chemical Properties of Dawsonite
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A summary of the key physical and chemical properties of dawsonite is presented in the table

below for easy reference and comparison.

Property Value

Chemical Formula NaAlCO₃(OH)₂

Mohs Hardness 3[2][3][4][5][6][7]

Crystal System Orthorhombic[2][3][4]

Specific Gravity 2.436[2][3][4]

Luster Vitreous, Silky[4][5]

Color Colorless to white, rarely pink[4][5]

Streak White[2][3][4]

Cleavage Perfect on {110}[4][5]

Fracture Uneven[2][3]

Transparency Transparent[4][5]

Experimental Protocol: Determination of Mohs
Hardness
The Mohs hardness of a mineral is determined by a simple scratch test. This semi-quantitative

scale ranks minerals based on their relative ability to scratch one another. The standard

experimental protocol for determining the Mohs hardness of a mineral like dawsonite is as

follows:

Sample Preparation: A clean, unaltered surface of the dawsonite sample is selected for

testing. It is important to ensure the surface is free of any coatings or impurities that might

affect the results.

Selection of Hardness Picks: A set of standard Mohs hardness picks is used. These picks

are tipped with minerals of known hardness, ranging from 1 (talc) to 10 (diamond).
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Scratch Test Procedure:

Begin with a pick of a hardness lower than the expected hardness of dawsonite (e.g., a

pick with a hardness of 2, such as gypsum).

Attempt to scratch the surface of the dawsonite sample with the pick, applying firm

pressure.

Examine the surface of the dawsonite for a scratch. If no scratch is visible, proceed to the

next higher hardness pick.

If a scratch is produced, the hardness of the dawsonite is less than that of the pick.

To confirm the hardness, the dawsonite sample is then used to try and scratch the

mineral on the pick. If the dawsonite scratches the pick, its hardness is greater than that

of the pick.

Bracketing the Hardness: The process is repeated with picks of increasing hardness until a

pick is found that scratches the dawsonite, and the dawsonite does not scratch the next

pick in the series. The Mohs hardness is then determined to be between the hardness of the

last pick it could scratch and the first pick that could scratch it. For dawsonite, it will scratch

calcite (hardness 3) and be scratched by fluorite (hardness 4).

Logical Workflow for Hardness Determination
The following diagram illustrates the logical workflow for determining the Mohs hardness of an

unknown mineral sample, such as dawsonite.
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Caption: Logical workflow for Mohs hardness determination.

Significance in Drug Development and Research
The Mohs hardness of dawsonite is a critical parameter in its potential applications, including

in the pharmaceutical industry. For instance, dihydroxyaluminum sodium carbonate, a synthetic

form of dawsonite, has been used as an antacid. The hardness and particle size of such

compounds can influence their dissolution rates, reactivity, and overall efficacy as a drug

substance. Understanding the mechanical properties, such as hardness, is essential for the

formulation, processing, and manufacturing of solid dosage forms.

In geological and material science research, the hardness of dawsonite provides insights into

its formation conditions and potential as a CO₂ sequestration mineral. Its relatively low

hardness has implications for the geomechanical properties of rock formations where it is

present.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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